1-Cyclohexylmethyl-piperidine-4-carbonitrile
Overview
Description
1-Cyclohexylmethyl-piperidine-4-carbonitrile (1-CHMPPC) is a synthetic compound that is used in a variety of scientific research applications. It is a cyclic carbonitrile derivative of piperidine and has been used for a variety of purposes, including as a reagent, an intermediate in organic synthesis, and a catalyst. 1-CHMPPC has been studied for its biochemical and physiological effects and has been found to have a number of advantages and limitations for laboratory experiments.
Scientific Research Applications
1-Cyclohexylmethyl-piperidine-4-carbonitrile has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as an intermediate in the synthesis of other compounds, and as a catalyst in a variety of reactions. It has also been studied for its potential use in drug delivery systems, as it can be used to increase the solubility of drugs and enhance their absorption. In addition, 1-Cyclohexylmethyl-piperidine-4-carbonitrile has been studied for its potential use in biocatalysis and bioremediation.
Mechanism of Action
1-Cyclohexylmethyl-piperidine-4-carbonitrile has been found to act as a proton donor and acceptor in a variety of reactions. It is also able to form strong hydrogen bonds with other molecules and can act as a Lewis acid, allowing it to catalyze a variety of reactions. In addition, 1-Cyclohexylmethyl-piperidine-4-carbonitrile has been found to interact with enzymes and other proteins, allowing it to modulate their activity.
Biochemical and Physiological Effects
1-Cyclohexylmethyl-piperidine-4-carbonitrile has been studied for its biochemical and physiological effects. It has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine in the body. In addition, 1-Cyclohexylmethyl-piperidine-4-carbonitrile has been found to have anti-inflammatory and antioxidant effects, as well as to be a potent inhibitor of the enzyme 5-alpha reductase, which is involved in the synthesis of testosterone.
Advantages and Limitations for Lab Experiments
1-Cyclohexylmethyl-piperidine-4-carbonitrile has a number of advantages and limitations for laboratory experiments. It is relatively inexpensive and can be synthesized in high yields, making it an attractive option for research. Furthermore, it is relatively stable and can be stored for long periods of time without degradation. However, 1-Cyclohexylmethyl-piperidine-4-carbonitrile is toxic and should be handled with care in the laboratory. In addition, its solubility in water is low, which can limit its use in some experiments.
Future Directions
1-Cyclohexylmethyl-piperidine-4-carbonitrile has a wide range of potential future applications. It could be used in the development of new drugs, as it has been found to have anti-inflammatory and antioxidant effects. In addition, it could be used in the development of new biocatalysts and bioremediation processes. It could also be used in the development of new drug delivery systems, as it has been found to increase the solubility and absorption of drugs. Finally, it could be used in the development of new materials, as it has been found to interact with proteins and enzymes.
properties
IUPAC Name |
1-(cyclohexylmethyl)piperidine-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2/c14-10-12-6-8-15(9-7-12)11-13-4-2-1-3-5-13/h12-13H,1-9,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHRLQEGYAZOIRX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CN2CCC(CC2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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